molecular formula C11H20O B8393481 Spiro[4.5]dec-2-yl-methanol

Spiro[4.5]dec-2-yl-methanol

Cat. No.: B8393481
M. Wt: 168.28 g/mol
InChI Key: KERJQKCSNNZXKA-UHFFFAOYSA-N
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Description

Spiro[4.5]dec-2-yl-methanol is a useful research compound. Its molecular formula is C11H20O and its molecular weight is 168.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H20O

Molecular Weight

168.28 g/mol

IUPAC Name

spiro[4.5]decan-3-ylmethanol

InChI

InChI=1S/C11H20O/c12-9-10-4-7-11(8-10)5-2-1-3-6-11/h10,12H,1-9H2

InChI Key

KERJQKCSNNZXKA-UHFFFAOYSA-N

Canonical SMILES

C1CCC2(CC1)CCC(C2)CO

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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To a solution of spiro[4.5]dec-1-en-2-yl-methanol (50 mg) obtained in Step 5 of Example 15 in tetrahydrofuran (1 mL) was added 5% palladium carbon (5 mg), followed by stirring the reaction mixture under normal pressure in an atmosphere of hydrogen at room temperature for 20 hours. Then, the reaction mixture was filtered through Celite and the filtrate was concentrated. The residue was dissolved in methanol (1 mL). To the solution was added sodium borohydride (10 mg), followed by stirring the reaction mixture at room temperature for 1 hour. Then, after addition of 1N aqueous hydrochloric acid solution, the reaction mixture was extracted with ethyl acetate. The organic layer was washed with water, dried and concentrated to give spiro[4.5]dec-2-yl-methanol (30 mg).
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